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Compound of Interest

Compound Name: 2-Benzimidazolethiol-d4

Cat. No.: B562739

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
characterization, and potential applications of 2-Benzimidazolethiol-d4. This deuterated
analog of 2-mercaptobenzimidazole is a valuable tool in various research and development
settings, particularly in pharmacokinetic studies and as an internal standard for analytical
applications.

Core Chemical Properties

2-Benzimidazolethiol-d4, also known as 2-Mercaptobenzimidazole-d4, is a stable, isotopically
labeled form of 2-mercaptobenzimidazole where four hydrogen atoms on the benzene ring are

replaced with deuterium. This substitution results in a higher molecular weight compared to the
unlabeled compound, a key feature for its use in mass spectrometry-based assays.
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Property Value Source(s)
Molecular Formula C7H2DaN2S [1]
Molecular Weight 154.23 g/mol [1]
Exact Mass 154.0503 u [1]
CAS Number 931581-17-8 [2]
2-Mercaptobenzimidazole-
4,5,6,7-d4, Benzimidazole-2-
Synonyms ) ) [2]
thiol-d4, o-Phenylenethiourea-
d4
Appearance White to off-white solid
Melting Point >300 °C

Isotopic Enrichment

=98 atom % D

[2]

Synthesis and Characterization

The synthesis of 2-Benzimidazolethiol-d4 typically involves the reaction of deuterated o-

phenylenediamine with a source of a thiocarbonyl group. While specific protocols for the

deuterated version are not readily published, established methods for the synthesis of 2-

mercaptobenzimidazole can be adapted.[3][4][5][6]

General Synthetic Approach

A common and adaptable method involves the reaction of o-phenylenediamine-d4 with carbon

disulfide in the presence of a base, such as potassium hydroxide, in an alcoholic solvent.
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Reactants

o-Phenylenediamine-d4 Carbon Disulfide (CS2) Potassium Hydroxide (KOH)

Process

Y

Reaction in Ethanol

\4

2-Benzimidazolethiol-d4
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Drug Development Workflow

Lead Compound
(e.g., Benzimidazole Derivative)

l

Metabolic Profiling
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In Vitro ADME Assays
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In Vivo Pharmacokinetic Studies

'

Optimized Drug Candidate
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Metabolic Pathway Modification by Deuteration

Parent Drug (C-I—m Deuterated Drug (C-D)

Slgwed Metabolism Metabolism may be shunted ncreased direct excretion
(Kinetic Isotope Effect) to alternative pathways of parent drug
Metabolite A

Metabolite B Excretion
(Major, via C-H cleavage) (Minor)

Excretion

Fast Metabolism (CYP450) Slow Metabolism

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b562739#2-benzimidazolethiol-d4-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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